Cas no 1510614-68-2 (2-fluoro-5-(trifluoromethyl)benzene-1-carbothioamide)

• Product Name: 2-fluoro-5-(trifluoromethyl)benzene-1-carbothioamide
• CAS No: 1510614-68-2
• MF: C₈H₅F₄NS
• MW: 223.190614461899
• CID: 6185646
• PubChem ID: 80038970
• Update Time: 2025-06-13

2-fluoro-5-(trifluoromethyl)benzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(trifluoromethyl)benzene-1-carbothioamide
• 2-Fluoro-5-(trifluoromethyl)benzenecarbothioamide
• AKOS018599350
• EN300-1931092
• PVVMCRBDRYNXBI-UHFFFAOYSA-N
• 1510614-68-2

• Inchi： 1S/C8H5F4NS/c9-6-2-1-4(8(10,11)12)3-5(6)7(13)14/h1-3H,(H2,13,14)
• InChI Key： PVVMCRBDRYNXBI-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C=CC(C(F)(F)F)=C1)F)N

Computed Properties

• Exact Mass: 223.00788299g/mol
• Monoisotopic Mass: 223.00788299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-fluoro-5-(trifluoromethyl)benzene-1-carbothioamide

Comprehensive Overview of 2-Fluoro-5-(Trifluoromethyl)Benzene-1-Carbothioamide (CAS No. 1510614-68-2)

2-Fluoro-5-(trifluoromethyl)benzene-1-carbothioamide (CAS No. 1510614-68-2) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. This benzene-carbothioamide derivative is characterized by its unique trifluoromethyl and fluoro substituents, which enhance its reactivity and selectivity in synthetic pathways. Researchers and industries are increasingly interested in this compound due to its potential as a building block for drug discovery and material science innovations.

The molecular structure of 2-fluoro-5-(trifluoromethyl)benzene-1-carbothioamide features a thioamide functional group, which plays a critical role in hydrogen bonding and metal coordination. This property makes it valuable for designing enzyme inhibitors and catalysts. Recent studies highlight its utility in medicinal chemistry, particularly in targeting kinase pathways and anti-inflammatory agents. The compound's fluorine-rich structure also contributes to improved metabolic stability, a key consideration in modern pharmaceutical development.

In the context of green chemistry, CAS 1510614-68-2 has garnered attention for its potential in sustainable synthesis. The trifluoromethyl group (CF3) is known to enhance bioavailability, aligning with the growing demand for eco-friendly chemical solutions. Researchers are exploring its use in crop protection formulations, where its selective binding properties could reduce environmental impact compared to traditional agrochemicals.

From a commercial perspective, the demand for fluorinated compounds like 2-fluoro-5-(trifluoromethyl)benzene-1-carbothioamide is rising, driven by advancements in precision medicine and biodegradable materials. Analytical techniques such as NMR spectroscopy and HPLC-MS are routinely employed to verify its purity, ensuring compliance with Good Manufacturing Practices (GMP). Suppliers often highlight its high thermal stability and low toxicity profile, making it suitable for scalable production.

Frequently asked questions about this compound include: "What are the synthetic routes for 2-fluoro-5-(trifluoromethyl)benzene-1-carbothioamide?" and "How does the thioamide group influence biological activity?" These queries reflect the compound's relevance in academic research and industrial applications. For instance, its electrophilic reactivity enables modifications that are pivotal in developing next-generation therapeutics.

In summary, CAS 1510614-68-2 represents a versatile intermediate with broad utility across scientific disciplines. Its combination of fluorine atoms and a carbothioamide backbone offers unmatched opportunities for innovation in life sciences and advanced materials. As the scientific community continues to explore its properties, this compound is poised to play a transformative role in addressing global challenges in healthcare and sustainability.